Cas no 1341350-16-0 (4-ethyl-1-methylpiperidine-4-carboxylic acid)

• Product Name: 4-ethyl-1-methylpiperidine-4-carboxylic acid
• CAS No: 1341350-16-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5717639
• PubChem ID: 59279189
• Update Time: 2025-08-04

4-ethyl-1-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1341350-16-0
• EN300-1629607
• 4-ETHYL-1-METHYL-4-PIPERIDINECARBOXYLIC ACID
• SCHEMBL13403070
• AKOS012428062
• CS-0296525
• 4-ethyl-1-methylpiperidine-4-carboxylic acid
• 4-ETHYL-1-METHYL-4-PIPERIDINECARBOXYLICACID

• Inchi： 1S/C9H17NO2/c1-3-9(8(11)12)4-6-10(2)7-5-9/h3-7H2,1-2H3,(H,11,12)
• InChI Key： OKUWOAQWCUZBLF-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CCN(C)CC1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-ethyl-1-methylpiperidine-4-carboxylic acid

Introduction to 4-ethyl-1-methylpiperidine-4-carboxylic acid (CAS No. 1341350-16-0)

4-ethyl-1-methylpiperidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1341350-16-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a piperidine core substituted with ethyl and methyl groups, which contribute to its distinct chemical behavior and reactivity. Its molecular structure, characterized by a six-membered ring containing nitrogen, makes it a valuable scaffold for synthesizing various pharmacologically active molecules.

The chemical structure of 4-ethyl-1-methylpiperidine-4-carboxylic acid imparts specific electronic and steric properties that influence its interactions with biological targets. The presence of the carboxylic acid functional group at the fourth position enhances its solubility in polar solvents and allows for further derivatization, making it a versatile intermediate in organic synthesis. This compound’s ability to serve as a building block for more complex molecules has made it a subject of interest in the design of novel therapeutic agents.

In recent years, there has been growing interest in piperidine derivatives due to their role as key motifs in many bioactive compounds. 4-ethyl-1-methylpiperidine-4-carboxylic acid is no exception, and its potential applications span across multiple therapeutic areas. One of the most promising applications is in the field of central nervous system (CNS) drugs. Piperidine derivatives have been extensively studied for their ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The structural features of 4-ethyl-1-methylpiperidine-4-carboxylic acid make it a candidate for developing compounds that could interact with these pathways, potentially leading to new treatments for neurological disorders such as depression, anxiety, and Parkinson’s disease.

Moreover, the compound’s carboxylic acid moiety provides a site for further functionalization, enabling the synthesis of esters, amides, or salts that could enhance drug-like properties such as bioavailability and metabolic stability. This flexibility has attracted the attention of medicinal chemists who are exploring its utility in generating libraries of novel molecules for high-throughput screening. The increasing use of computational methods in drug discovery has also facilitated the identification of 4-ethyl-1-methylpiperidine-4-carboxylic acid as a promising scaffold for virtual screening campaigns aimed at identifying lead compounds with desired pharmacological profiles.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes to 4-ethyl-1-methylpiperidine-4-carboxylic acid, making it more accessible for industrial applications. Techniques such as catalytic hydrogenation and nucleophilic substitution have been optimized to produce this compound with high yield and purity. These improvements are crucial for supporting preclinical and clinical studies where quality and consistency are paramount. As a result, researchers can now explore its potential more effectively without being hindered by synthetic challenges.

The pharmacological evaluation of 4-ethyl-1-methylpiperidine-4-carboxylic acid has revealed several interesting properties that warrant further investigation. In vitro studies have shown that derivatives of this compound can exhibit moderate affinity for certain neurotransmitter receptors, suggesting a possible role in modulating synaptic transmission. Additionally, preliminary toxicity studies indicate that it is well-tolerated at relevant concentrations, which is an encouraging finding for future development efforts.

One particularly exciting area of research involves the use of 4-ethyl-1-methylpiperidine-4-carboxylic acid in the development of antiviral agents. The unique structural features of piperidine derivatives have been exploited to design molecules that can interfere with viral replication cycles. For instance, some studies have explored how modifications around the piperidine ring can enhance binding affinity to viral proteases or polymerases. While 4-ethyl-1-methylpiperidine-4-carboxylic acid itself may not be directly antiviral, its derivatives offer a rich chemical space for innovation in this domain.

Another emerging application is in the field of anticancer research. Piperidine-based compounds have shown promise as kinase inhibitors due to their ability to mimic natural substrates or bind allosterically to enzyme active sites. The carboxylic acid group on 4-ethyl-1-methylpiperidine-4-carboxylic acid provides an opportunity to link it with other pharmacophores that can enhance selectivity against specific cancer cell targets. Such combinatorial approaches are increasingly important in developing therapies that address the heterogeneity of tumors.

The synthesis and application of 4-ethyl-1-methylpiperidine-4-carboxylic acid also highlight the importance of green chemistry principles in pharmaceutical research. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. By optimizing reaction conditions and employing catalytic systems that promote high atom economy, researchers can ensure that processes remain efficient while being environmentally responsible.

In conclusion, 4-Ethyl - 1 - methyl - piperine - 4 - carboxylic acid (CAS No . 1341350 - 16 - 0 ) is a versatile compound with significant potential across multiple therapeutic areas . Its unique structural features , coupled with recent advances in synthetic methodologies , make it an attractive scaffold for drug discovery . As research continues , we can expect further insights into its applications , particularly in CNS disorders , antiviral therapies , and oncology . The ongoing exploration of this molecule underscores its importance as a building block for innovative pharmaceutical solutions . p >